![molecular formula C14H13BrN2O3 B7589345 4-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid](/img/structure/B7589345.png)
4-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as BMS-378806 and is a potent inhibitor of the human immunodeficiency virus (HIV) integrase enzyme.
Mechanism of Action
The mechanism of action of 4-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid involves the inhibition of the HIV integrase enzyme. The compound binds to the active site of the enzyme, preventing it from catalyzing the integration of the viral DNA into the host cell's DNA. This inhibition reduces the viral load in infected individuals and slows down the progression of the disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to be highly potent in inhibiting the HIV integrase enzyme, with an IC50 value of 1.8 nM. The compound has also been shown to be highly selective for the integrase enzyme, with minimal effects on other cellular enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid in lab experiments include its high potency and selectivity for the HIV integrase enzyme. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, the compound has some limitations, including its poor solubility in aqueous solutions, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for research on 4-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid. One potential direction is the development of more potent and selective inhibitors of the HIV integrase enzyme. Another direction is the exploration of the compound's potential applications in other fields, such as cancer research. Additionally, further studies are needed to investigate the compound's pharmacokinetics and toxicity in vivo.
Synthesis Methods
The synthesis of 4-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid involves the reaction of 4-bromo-1-methylpyrrole-2-carboxylic acid with N,N-dimethylformamide dimethyl acetal in the presence of triethylamine. The resulting product is then reacted with 2-methylbenzoic acid in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine to yield this compound. This synthesis method has been optimized to yield high purity and high yield of the final product.
Scientific Research Applications
4-[(4-Bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the development of drugs for the treatment of HIV. The compound has been shown to inhibit the HIV integrase enzyme, which is essential for the replication of the virus. This inhibition prevents the virus from integrating its genetic material into the host cell's DNA, thereby reducing the viral load in infected individuals.
properties
IUPAC Name |
4-[(4-bromo-1-methylpyrrole-2-carbonyl)amino]-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O3/c1-8-5-10(3-4-11(8)14(19)20)16-13(18)12-6-9(15)7-17(12)2/h3-7H,1-2H3,(H,16,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCQPIIOIMJMBFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC(=CN2C)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.